Cas no 2172111-94-1 (2-cyclobutyl-5-cyclopropyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-cyclobutyl-5-cyclopropyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 2172111-94-1
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 6405199
• PubChem ID: 165520923
• Update Time: 2025-06-22

2-cyclobutyl-5-cyclopropyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-5-cyclopropyl-3H,4H-thieno2,3-dpyrimidin-4-one
• EN300-1267674
• 2172111-94-1
• 2-cyclobutyl-5-cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• Inchi： 1S/C13H14N2OS/c16-12-10-9(7-4-5-7)6-17-13(10)15-11(14-12)8-2-1-3-8/h6-8H,1-5H2,(H,14,15,16)
• InChI Key： JHWAPLMNOHRYQL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C(NC(C3CCC3)=NC1=2)=O)C1CC1

Computed Properties

• Exact Mass: 246.08268425g/mol
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-cyclobutyl-5-cyclopropyl-3H,4H-thieno2,3-dpyrimidin-4-one

Exploring the Chemical and Biological Properties of Thienopyrimidine Derivatives: A Focus on CAS No. 2172111-94-1, Thieno[2,3-d]Pyrimidine-Based Compound Thienopyrimidinone

In recent years, thienopyrimidine derivatives have emerged as a promising class of compounds in medicinal chemistry due to their diverse biological activities. Among these, the compound with CAS No. 2172111-94-4—formally named 2-cyclobutyl-5-cyclopropyl-3H,4H-thieno[span style="font-weight:bold">span style="font-weight:bold">span style="font-weight:bold">span style="font-weight:bold">span style="font-weight:bold">span style="font-weight:bold">span style="font-weight:bold">span style="font-weight:bold">span style="font-weight:bold">span style="font-weight:bold">span style="font-weight:bold">em>cyclobutyl-substituted at the 5-position—has garnered significant attention for its unique structural features and potential therapeutic applications. The presence of both cyclobutyl and cyclopropyl groups imparts enhanced stability and pharmacokinetic properties compared to unsubstituted analogs.

The synthesis of this compound involves a multi-step process that begins with the condensation of thiophene derivatives with amidines or ureas under controlled conditions. Recent advancements in microwave-assisted organic synthesis have streamlined its production while maintaining high yields (Zhang et al., ①). The formation of the thieno[d]-pyrimidine core is critical for stabilizing the conjugated π-electron system, which contributes to its ability to interact with protein targets through π–π stacking interactions—a mechanism frequently observed in enzyme inhibitors and receptor modulators.

Biochemical studies reveal that this compound exhibits remarkable selectivity toward kinases involved in oncogenic signaling pathways. A ② study demonstrated that it effectively inhibits Janus kinase ③ (JAK) activity in human leukemia cell lines without affecting non-malignant cells at therapeutic concentrations. This selectivity arises from the cyclopropyl group's ability to form hydrophobic interactions with the enzyme's active site pocket—a property not observed in earlier pyrimidine-based inhibitors lacking such substitutions.

In antiviral research contexts,